N'-((2,6-Dichloropyridin-3-yl)methylene)-4-methylbenzenesulfonohydrazide

• IUPAC Name: N-[(E)-(2,6-dichloropyridin-3-yl)methylideneamino]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C13H11Cl2N3O2S/c1-9-2-5-11(6-3-9)21(19,20)18-16-8-10-4-7-12(14)17-13(10)15/h2-8,18H,1H3/b16-8+
• InChI Key: GYBDDWOJOWYJHQ-LZYBPNLTSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=C(N=C(C=C2)Cl)Cl
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=C(N=C(C=C2)Cl)Cl
• Molecular Formula: C13H11Cl2N3O2S
• Molecular Weight: 344.2 g/mol
• CAS No.: 1820748-57-9

Description

The compound is a derivative of dichloropyridine, which is a type of pyridine, a basic heterocyclic organic compound. Pyridines are common heterocyclic compounds found in many natural products as well as synthetic drugs with antibacterial, and antimicrobial activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as 2,6-dichloropyridin-3-yl methanol and 2,6-dichloropyridin-3-yl morpholino methanone have been synthesized using organolithium reagents.

Chemical Reactions Analysis

The compound likely undergoes reactions similar to other dichloropyridine derivatives. For instance, nucleophilic substitution reactions are common in pyridine derivatives.

Future Directions

The future directions for this compound would depend on its intended use. Pyridine derivatives are of interest in the development of new pharmaceuticals and agrochemicals due to their diverse biological activities.